Cas no 899733-79-0 (3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899733-79-0
• MF: C₁₃H₁₅N₃O₄S₂
• MW: 341.405900239944
• CID: 5486240
• Update Time: 2025-07-14

3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]-1-morpholin-4-ylethanone
• 3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C13H15N3O4S2/c17-12(16-5-7-20-8-6-16)9-21-13-14-10-3-1-2-4-11(10)22(18,19)15-13/h1-4H,5-9H2,(H,14,15)
• InChI Key： NHVOIIHMRNAEBZ-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N([H])C(=N1)SC([H])([H])C(N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Research Brief on 3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 899733-79-0)

The compound 3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 899733-79-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the morpholine and benzothiadiazine moieties in its structure suggests possible interactions with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione exhibits moderate inhibitory activity against certain kinases and proteases, which are often implicated in cancer and autoimmune diseases. Preliminary data suggest that the compound's mechanism of action may involve the modulation of intracellular signaling pathways, although further mechanistic studies are required to elucidate its precise molecular targets. These findings underscore the compound's potential as a scaffold for the development of new therapeutic agents.

In addition to its biological activity, recent research has explored the compound's physicochemical properties, such as solubility, stability, and bioavailability. These studies are critical for understanding its drug-like characteristics and optimizing its formulation for potential clinical use. Computational modeling and molecular docking studies have also been conducted to predict the compound's binding affinity for various biological targets, providing valuable insights for structure-activity relationship (SAR) optimization.

Despite these promising findings, several challenges remain. For instance, the compound's metabolic stability and potential toxicity profiles need to be thoroughly investigated in preclinical models. Additionally, synthetic routes for large-scale production must be optimized to ensure cost-effectiveness and reproducibility. Collaborative efforts between academic and industrial researchers are essential to address these challenges and advance the compound's development.

In conclusion, 3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 899733-79-0) represents a promising candidate for further exploration in drug discovery. Its unique chemical structure and preliminary biological activity warrant continued investigation to fully realize its therapeutic potential. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models.